Cas no 2227702-49-8 ((1S)-2-amino-1-(2-fluoro-4-methylphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-fluoro-4-methylphenyl)ethan-1-ol
• CAS No: 2227702-49-8
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6269769
• PubChem ID: 165624987
• Update Time: 2025-05-19

(1S)-2-amino-1-(2-fluoro-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-fluoro-4-methylphenyl)ethan-1-ol
• 2227702-49-8
• EN300-1785390

• Inchi： 1S/C9H12FNO/c1-6-2-3-7(8(10)4-6)9(12)5-11/h2-4,9,12H,5,11H2,1H3/t9-/m1/s1
• InChI Key： KHGJTQRCRZBXBZ-SECBINFHSA-N
• SMILES： FC1C=C(C)C=CC=1[C@@H](CN)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(2-fluoro-4-methylphenyl)ethan-1-ol

(1S)-2-amino-1-(2-fluoro-4-methylphenyl)ethan-1-ol (CAS No. 2227702-49-8)

(1S)-2-amino-1-(2-fluoro-4-methylphenyl)ethan-1-ol, also known by its CAS registry number 2227702-49-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group (-NH₂) attached to a chiral carbon, along with a fluorinated aromatic ring. The presence of the amino group and the chiral center makes this compound a potential candidate for various applications, particularly in drug discovery and development.

The molecular structure of (1S)-2-amino-1-(2-fluoro-4-methylphenyl)ethan-1-ol consists of a central carbon atom bonded to an amino group, a hydroxyl group (-OH), and a substituted phenyl ring. The phenyl ring is further substituted with a fluorine atom at the 2-position and a methyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its interactions with biological systems.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly those targeting specific enzymes or receptors. The amino group in the molecule can act as a nucleophile in various reactions, making it versatile for further functionalization. Additionally, the chiral center introduces stereochemical diversity, which is essential for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In terms of synthesis, (1S)-2-amino-1-(2-fluoro-4-methylphenyl)ethan-1-ol can be prepared through various routes, including nucleophilic substitution and catalytic asymmetric synthesis. These methods allow for the controlled formation of the chiral center, ensuring high enantiomeric excess (ee) in the final product. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in these reactions.

The physical and chemical properties of this compound have also been extensively studied. Its solubility in various solvents, melting point, and stability under different conditions are critical factors that influence its suitability for different applications. For example, its solubility in polar solvents makes it amenable to use in aqueous environments, which is often required in biological assays.

Furthermore, computational studies have provided insights into the molecular interactions of (1S)-2-amino-1-(2-fluoro-4-methylphenyl)ethan-1-ol. Molecular docking simulations have revealed potential binding modes with target proteins, suggesting its potential as a lead compound in drug design. These studies highlight the importance of understanding the relationship between molecular structure and biological activity.

In conclusion, (1S)-2-amino-1-(2-fluoro-4-methylphenyl)ethan